Cas no 120641-12-5 (4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride)

• Product Name: 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride
• CAS No: 120641-12-5
• MF: C₄H₈ClN₅O
• MW: 177.592218399048
• MDL: MFCD29060438
• CID: 5242315
• PubChem ID: 19967541
• Update Time: 2026-03-08

4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Triamino-1,2-dihydropyrimidin-2-one hydrochloride
• 4,5,6-triamino-pyrimidine-2-one hydrochloride
• 4,5,6-triarnino-pyrimidine-2-one hydrochloride
• 4,5,6-Triamino-1,2-dihydropyrimidin-2-onehydrochloride
• 2(1H)-Pyrimidinone, 4,5,6-triamino-, hydrochloride (1:1)
• 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride

• MDL： MFCD29060438
• Inchi： 1S/C4H7N5O.ClH/c5-1-2(6)8-4(10)9-3(1)7;/h5H2,(H5,6,7,8,9,10);1H
• InChI Key： JERAOOLEQKBKQC-UHFFFAOYSA-N
• SMILES： Cl.O=C1N=C(C(=C(N)N1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride

4,5,6-Triamino-1,2-Dihydropyrimidin-2-One Hydrochloride: A Comprehensive Overview

4,5,6-Triamino-1,2-dihydropyrimidin-2-one hydrochloride, identified by the CAS number 120641-12-5, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule belongs to the class of dihydropyrimidinones, which are known for their versatility in various biological systems.

The structure of 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride consists of a pyrimidine ring with three amino groups at positions 4, 5, and 6. The presence of these amino groups imparts significant hydrogen bonding capabilities, making the compound highly soluble in polar solvents. This characteristic is advantageous for its potential use in drug delivery systems and bioavailability studies.

Recent studies have highlighted the role of dihydropyrimidinones in modulating cellular signaling pathways. Specifically, 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride has been shown to interact with key enzymes involved in inflammation and oxidative stress. These findings suggest its potential as an anti-inflammatory agent and a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of synthesis, researchers have developed efficient methods to synthesize 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride. One notable approach involves the condensation of amino acids with carbonyl compounds under specific reaction conditions. This method not only ensures high yield but also allows for the introduction of functional groups that can enhance the compound's bioactivity.

The pharmacokinetic profile of 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride has been extensively studied. Preclinical trials indicate that the compound exhibits good oral bioavailability and favorable distribution properties across various tissues. These attributes make it a promising candidate for therapeutic applications requiring sustained release and targeted delivery.

Beyond its pharmacological implications, dihydropyrimidinones like this compound are also being explored in materials science. Their ability to form stable coordination complexes with metal ions has led to their use in catalysis and sensor development. This dual functionality underscores the versatility of 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride across multiple scientific domains.

In conclusion, 4,5,6-triamino-1,2-dihydropyrimidin-2-one hydrochloride (CAS No: 120641-12-5) represents a multifaceted compound with significant potential in both medical and industrial applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimization strategies for enhanced efficacy.